Cas no 2229459-06-5 (2-(1-benzylpiperidin-3-yl)-2-fluoroethan-1-amine)

• Product Name: 2-(1-benzylpiperidin-3-yl)-2-fluoroethan-1-amine
• CAS No: 2229459-06-5
• MF: C₁₄H₂₁FN₂
• MW: 236.328346967697
• CID: 5891731
• PubChem ID: 165971174
• Update Time: 2025-08-04

2-(1-benzylpiperidin-3-yl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzylpiperidin-3-yl)-2-fluoroethan-1-amine
• EN300-1864617
• 2229459-06-5

• Inchi： 1S/C14H21FN2/c15-14(9-16)13-7-4-8-17(11-13)10-12-5-2-1-3-6-12/h1-3,5-6,13-14H,4,7-11,16H2
• InChI Key： MCMIXMORPJWBQX-UHFFFAOYSA-N
• SMILES： FC(CN)C1CN(CC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 236.16887684g/mol
• Monoisotopic Mass: 236.16887684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(1-benzylpiperidin-3-yl)-2-fluoroethan-1-amine

2-(1-Benzylpiperidin-3-yl)-2-fluoroethan-1-amine

Introduction to 2-(1-Benzylpiperidin-3-yl)-2-fluoroethan-1-amine

2-(1-Benzylpiperidin-3-yl)-2-fluoroethan-1-amine, a compound with the CAS number 2229459-06-5, is a complex organic molecule that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzyl-substituted piperidine ring and a fluorinated ethanamine moiety. The combination of these structural elements makes it a valuable intermediate in the synthesis of various bioactive compounds.

Recent studies have highlighted the potential of this compound in the development of neuroprotective agents, antidepressants, and anti-inflammatory drugs. Its ability to modulate key biological pathways, such as the serotonin reuptake system and cyclooxygenase enzymes, has made it a focal point for researchers seeking novel therapeutic interventions. The fluorine atom in its structure also contributes to its lipophilicity, which enhances its ability to cross biological membranes and interact with target receptors.

The synthesis of 2-(1-Benzylpiperidin-3-yl)-2-fluoroethan-1-amines typically involves multi-step processes, including alkylation, amination, and fluorination reactions. These steps require precise control over reaction conditions to ensure high yields and purity. Researchers have explored various catalysts and reagents to optimize these reactions, leading to more efficient and scalable synthetic routes.

In terms of applications, this compound has been utilized as an intermediate in the synthesis of opioid receptor agonists and muscarinic receptor antagonists. Its role in these drug discovery programs underscores its versatility and importance in modern medicinal chemistry. Additionally, its structural similarity to certain natural products has inspired its use in mimicking biological molecules for therapeutic purposes.

From an analytical standpoint, the characterization of this compound relies heavily on advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide critical insights into its molecular structure, purity, and stability, ensuring that it meets the stringent requirements of pharmaceutical development.

Looking ahead, ongoing research is focused on enhancing the bioavailability and efficacy of this compound through modifications to its structure. For instance, researchers are exploring the incorporation of additional functional groups or stereochemical modifications to improve its pharmacokinetic properties. Such advancements could pave the way for its use in treating a wide range of diseases, from neurodegenerative disorders to chronic pain conditions.

In conclusion, 2-(1-Benzylpiperidin-3-yl)-2-fluoroethan-amines represents a significant milestone in organic synthesis and drug discovery. Its unique chemical properties, coupled with its potential therapeutic applications, make it a subject of intense scientific interest. As research continues to uncover new insights into its structure-function relationships, this compound is poised to play an increasingly important role in advancing medical science.